Cas no 5240-54-0 (N',n'-dibenzylbut-2-enediamide)

• Product Name: N',n'-dibenzylbut-2-enediamide
• CAS No: 5240-54-0
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• CID: 936846
• Update Time: 2024-06-13

N',n'-dibenzylbut-2-enediamide Chemical and Physical Properties

Names and Identifiers

• N',n'-dibenzylbut-2-enediamide
• 2-Butenediamide, N,N'-bis(phenylmethyl)-, (2E)- (9CI)

• Inchi： 1S/C18H18N2O2/c21-17(19-13-15-7-3-1-4-8-15)11-12-18(22)20-14-16-9-5-2-6-10-16/h1-12H,13-14H2,(H,19,21)(H,20,22)/b12-11+
• InChI Key： JOHDNFYFYZOWPY-VAWYXSNFSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)/C=C/C(NCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 294.13694

Experimental Properties

• Density: 1.156±0.06 g/cm3(Predicted)
• Melting Point: 290 °C (decomp)
• Boiling Point: 595.5±50.0 °C(Predicted)
• PSA: 58.2
• pka: 13.31±0.46(Predicted)